Cas no 59782-86-4 (2-Chloro-5-iodonicotinic acid)

• Product Name: 2-Chloro-5-iodonicotinic acid
• CAS No: 59782-86-4
• MF: C₆H₃ClINO₂
• MW: 283.450992822647
• MDL: MFCD08276959
• CID: 950677
• PubChem ID: 12629792
• Update Time: 2025-06-08

2-Chloro-5-iodonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-iodonicotinic acid
• 2-chloro-5-iodopyridine-3-carboxylic acid
• 2-chloro-5-iodonicotinate
• 2-chloro-5-iodo-nicotinic acid
• 3-Carboxy-2-chloro-1-iodopyridine
• 5-Iod-2-chlornicotinsaeure
• 6435AE
• SBB052949
• FCH1386661
• RP15586
• OR15279
• AK324929
• A869119
• MFCD08276959
• J-508851
• 2-CHLORO-5-IODONICOTINICACID
• DTXSID60504938
• AKOS005069371
• CS-0157380
• SCHEMBL1584884
• I11277
• EN300-192332
• 59782-86-4
• 10Z-0716
• 2-Chloro-5-iodonicotinic acid

• MDL： MFCD08276959
• Inchi： 1S/C6H3ClINO2/c7-5-4(6(10)11)1-3(8)2-9-5/h1-2H,(H,10,11)
• InChI Key： QDUZEGLVAGFGRA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(=O)O)=C1)Cl

Computed Properties

• Exact Mass: 282.89000
• Monoisotopic Mass: 282.88970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2

Experimental Properties

• Melting Point: 221-224°C
• Boiling Point: 391.014°C at 760 mmHg
• PSA: 50.19000
• LogP: 2.03780

2-Chloro-5-iodonicotinic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 2-Chloro-5-iodonicotinic acid

2-Chloro-5-Iodonicotinic Acid (CAS No. 59782-86-4): A Comprehensive Overview

2-Chloro-5-Iodonicotinic Acid, also known by its CAS number 59782-86-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the family of substituted nicotinic acids, which are derivatives of nicotinic acid—a naturally occurring compound known for its role in cellular energy production and as a precursor to nicotinamide adenine dinucleotide (NAD+). The presence of chlorine and iodine substituents at the 2 and 5 positions, respectively, imparts distinct chemical and biological characteristics to this molecule.

The synthesis of 2-Chloro-5-Iodonicotinic Acid involves a series of carefully controlled reactions, often utilizing advanced organic chemistry techniques. Recent studies have explored the use of electrophilic substitution methods to introduce the chlorine and iodine groups onto the nicotinic acid backbone. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-quality research and industrial applications.

One of the most promising applications of 2-Chloro-5-Iodonicotinic Acid lies in its potential as a precursor in drug development. Researchers have investigated its ability to serve as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzymes or receptors. For instance, studies published in 2023 have highlighted its role in the development of inhibitors for histone deacetylases (HDACs), which are enzymes implicated in various diseases, including cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 2-Chloro-5-Iodonicotinic Acid has also been explored for its potential in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the development of novel materials for sensing applications. For example, recent research has demonstrated its utility in creating sensors capable of detecting trace amounts of heavy metals in environmental samples—a critical need given the increasing concerns over water pollution and heavy metal contamination.

The chemical stability and reactivity of 2-Chloro-5-Iodonicotinic Acid make it an attractive candidate for various industrial processes. Its ability to undergo nucleophilic substitution reactions under mild conditions has been leveraged in the synthesis of agrochemicals and specialty chemicals. Furthermore, its iodine substituent confers it with unique electronic properties, which are being explored for applications in optoelectronic devices.

From a toxicological perspective, recent studies have focused on understanding the safety profile of 2-Chloro-5-Iodonicotinic Acid. Preclinical trials have indicated that while the compound exhibits low acute toxicity, long-term exposure may necessitate further investigation. Regulatory agencies are increasingly emphasizing the importance of thorough toxicological assessments for chemicals used in pharmaceutical and industrial applications, and this compound is no exception.

In conclusion, 2-Chloro-5-Iodonicotinic Acid (CAS No. 59782-86-4) stands out as a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application-oriented research, position it as a valuable tool in both academic and industrial settings. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping future innovations across various fields.